
Proper Disposal Procedures for SC-919

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SC-919

Cat. No.: B13843638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

SC-919 (CAS Number: 2245949-62-4), an IP6K inhibitor used in laboratory research.

Adherence to these procedures is critical to ensure personnel safety and environmental

compliance.

I. Understanding the Chemical Profile of SC-919
SC-919 is a chlorinated organic compound with the chemical formula C₁₉H₁₆Cl₂N₂O₄. While a

specific Safety Data Sheet (SDS) with detailed disposal instructions for SC-919 is not readily

available, its classification as a chlorinated organic compound necessitates handling it as

hazardous chemical waste. Disposal methods must account for the potential environmental

and health risks associated with this chemical class.

II. Quantitative Data Summary
Due to the absence of a specific Safety Data Sheet for SC-919, quantitative disposal

thresholds are not available. The following table summarizes the known characteristics and

recommended handling practices.
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Characteristic Information
Recommended Handling
and Disposal

Chemical Name SC-919
Treat as a hazardous chemical

waste.

CAS Number 2245949-62-4
Use for accurate identification

and labeling of waste.

Chemical Class
Chlorinated Organic

Compound

Do not dispose of down the

drain or in regular trash.

Segregate from other waste

streams, particularly from

incompatible materials like

strong acids or bases.

Physical Form Solid (presumed)

Handle with appropriate

personal protective equipment

(PPE).

Primary Hazard

Research chemical with

unknown long-term toxicity.

Chlorinated compounds can

be harmful to the environment.

All waste containing SC-919,

including contaminated

labware, must be collected and

disposed of as hazardous

waste.

Disposal Method

High-temperature incineration

by a licensed hazardous waste

disposal company is the

recommended method for

chlorinated organic

compounds.

Contact your institution's

Environmental Health and

Safety (EHS) office to arrange

for proper disposal.

III. Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of SC-919 and

materials contaminated with it.

Step 1: Personal Protective Equipment (PPE)
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Before handling SC-919 waste, ensure you are wearing appropriate PPE:

Nitrile gloves

Safety goggles or glasses

Lab coat

Step 2: Waste Segregation and Collection

Solid Waste:

Collect pure SC-919 and any contaminated solid materials (e.g., weighing paper,

contaminated gloves, pipette tips) in a designated, leak-proof, and clearly labeled

hazardous waste container.

The container must be compatible with chlorinated organic compounds. A high-density

polyethylene (HDPE) container is a suitable option.

Liquid Waste (Solutions containing SC-919):

Collect all liquid waste containing SC-919 in a separate, leak-proof, and clearly labeled

hazardous waste container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

EHS office.

Sharps Waste:

Any sharps (e.g., needles, razor blades) contaminated with SC-919 must be disposed of in

a designated sharps container for hazardous chemical waste.

Step 3: Labeling of Waste Containers

Clearly label all waste containers with the following information:

The words "Hazardous Waste"
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The full chemical name: "SC-919"

CAS Number: "2245949-62-4"

The approximate concentration and quantity of SC-919

The date the waste was first added to the container

Your name, laboratory, and contact information

Step 4: Storage of Hazardous Waste

Store the sealed and labeled hazardous waste containers in a designated and secure

satellite accumulation area within your laboratory.

Ensure secondary containment is used to prevent spills.

Store away from incompatible materials.

Step 5: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.

Follow all institutional procedures for waste pickup and documentation.

Step 6: Decontamination of Labware

Thoroughly decontaminate any reusable labware that has come into contact with SC-919.

Rinse the labware with a suitable solvent (e.g., acetone or ethanol), and collect the rinsate

as hazardous liquid waste.

After the initial solvent rinse, wash the labware with soap and water.

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of SC-
919.
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Caption: Disposal workflow for SC-919 from generation to final disposal.

Disclaimer: This document provides general guidance based on the chemical properties of

chlorinated organic compounds. Always consult your institution's specific hazardous waste

management policies and your Environmental Health and Safety (EHS) office for detailed

instructions and requirements.

To cite this document: BenchChem. [Proper Disposal Procedures for SC-919]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b13843638#sc-919-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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